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Compound of Interest

Compound Name: [Pro9]-Substance P

Cat. No.: B1581378 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Substance P (SP), an undecapeptide neurotransmitter of the tachykinin family, is a key

mediator in pain transmission, neuroinflammation, and anxiety-related behaviors.[1][2] In

rodent models, the precise delivery of Substance P is crucial for elucidating its physiological

roles and for the preclinical assessment of novel therapeutics targeting the Substance

P/neurokinin-1 receptor (NK1R) system. This document provides detailed application notes and

experimental protocols for the most common methods of Substance P administration in rodent

studies: intracerebroventricular (ICV) injection, intrathecal (IT) injection, systemic

administration, and local microinjection into specific brain regions.

Data Presentation: Quantitative Effects of
Substance P Administration
The following tables summarize the quantitative outcomes of Substance P delivery through

various methods in rodent models, providing a comparative overview of dosages and their

effects.

Table 1: Effects of Intracerebroventricular (ICV) Injection of Substance P
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Species Dose
Injection
Volume

Observed
Effect

Reference

Mouse 0.625 µg Not Specified

Induced

reciprocal

hindlimb

scratching.

[3]

Mouse Not Specified Not Specified

Vigorous

reciprocal

hindlimb

scratching and

grooming

behavior.

[4]

Rat
0.125, 0.5, 3.0

µg
Not Specified

Increased

locomotion and

rearing in the

open-field test.

[5]

Rat 10 pmol Not Specified

Anxiogenic-like

effect in the

elevated plus-

maze test.

[6]

Female & Male

Mice
Not Specified Not Specified

Reduced time

spent in open

arms of the

elevated plus-

maze, indicating

an anxiogenic-

like profile.

[7]

Table 2: Effects of Intrathecal (IT) Injection of Substance P
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Species Dose
Injection
Volume

Observed
Effect

Reference

Rat 10 µg

10 µL followed

by 10 µL saline

flush

Decreased

reaction time in

the tail flick test.

[8][9]

Rat 10 µg Not Specified

Immediate,

strong bladder

contraction.

[10]

Mouse 0.1 nmol Not Specified

Induced

scratching,

biting, and licking

behaviors.

[11][12]

Table 3: Effects of Systemic Administration of Substance P

Species Route Dose
Observed
Effect

Reference

Mouse
Intraperitoneal

(IP)

90 and 180

nM/kg

Prolonged paw-

licking latency in

the hot-plate test.

[13]

Table 4: Effects of Local Microinjection of Substance P

| Species | Brain Region | Dose | Injection Volume | Observed Effect | Reference | | :--- | :--- | :--

- | :--- | :--- | | Rat | Medial Amygdala (MeA) | 0.1 and 1 pmol | Not Specified | Decreased time

spent on the open arms of the elevated plus-maze. |[14][15] | | Rat | Ventral Tegmental Area

(VTA) | 0.125, 0.5, 3.0 µg | Not Specified | Augmented frequency and duration of hole-pokes in

an exploratory behavior test. |[5] | | Mouse | Periaqueductal Gray (PAG) | Not Specified | Not

Specified | Produced an anxiogenic effect. |[1] |

Signaling Pathways and Experimental Workflows
Substance P / NK1 Receptor Signaling Pathway
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Substance P preferentially binds to the neurokinin-1 receptor (NK1R), a G protein-coupled

receptor.[2] This interaction primarily activates Gq and Gs proteins, leading to a cascade of

intracellular events.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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